Cas no 14779-78-3 (Pentyl 4-(dimethylamino)benzoate)

Pentyl 4-(dimethylamino)benzoate is an ester derivative of 4-(dimethylamino)benzoic acid, commonly utilized in organic synthesis and specialty chemical applications. Its structure incorporates both a benzoate ester group and a dimethylamino substituent, making it a versatile intermediate in the preparation of UV absorbers, photoinitiators, and other functional compounds. The pentyl chain enhances solubility in nonpolar solvents, facilitating its use in formulations requiring hydrophobic compatibility. This compound exhibits stability under standard conditions and demonstrates potential in photochemical applications due to its electron-donating dimethylamino group. Its well-defined molecular structure ensures consistent reactivity, making it suitable for precise synthetic workflows in research and industrial settings.
Pentyl 4-(dimethylamino)benzoate structure
14779-78-3 structure
Product Name:Pentyl 4-(dimethylamino)benzoate
CAS No:14779-78-3
MF:C14H21NO2
MW:235.32204413414
CID:49928
PubChem ID:26890
Update Time:2025-05-26

Pentyl 4-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

    • Pentyl 4-(dimethylamino)benzoate
    • Amyl 4-(dimethylamino)benzoate
    • Amyl dimethyl paba
    • Amyl-p-dimethylaminobenzoate
    • Benzoic acid,4-(dimethylamino)-,pentyl ester
    • EINECS 238-849-6
    • Padimate A
    • Padimatum
    • Pentyl dimethyl PABA
    • Pentyl p-(dimethylamino)benzoate
    • P-DIMETHYLINAMYL BENZOATE
    • AMYL P-(DIMETHYLAMINO)BENZOATE
    • AMYLPARA-DIMETHYLAMINOBENZOATE
    • AMYLDIMETHYLPARA-AMINOBENZOATE
    • p-dimethylamino-benzoicacipentylester
    • Inchi： 1S/C14H21NO2/c1-4-5-6-11-17-14(16)12-7-9-13(10-8-12)15(2)3/h7-10H,4-6,11H2,1-3H3
    • InChI Key： LXTZRIBXKVRLOA-UHFFFAOYSA-N
    • SMILES： C1(C(=O)OCCCCC)=CC=C(N(C)C)C=C1

Computed Properties

  • Exact Mass: 235.15700

Experimental Properties

  • Density: 1.0247 (rough estimate)
  • Boiling Point: 377.72°C (rough estimate)
  • Refractive Index: 1.5385 (estimate)
  • PSA: 29.54000
  • LogP: 3.09960

Pentyl 4-(dimethylamino)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P910080-1g
Pentyl 4-(dimethylamino)benzoate
 14779-78-3 95%
1g
 2,100.00 2021-05-17
Enamine
EN300-18355866-0.05g
pentyl 4-(dimethylamino)benzoate
 14779-78-3 90%
0.05g
 $101.0 2023-09-19
1PlusChem
1P00APDX-100mg
Pentyl 4-(dimethylamino)benzoate
 14779-78-3 95%
100mg
 $96.00 2024-06-20
1PlusChem
1P00APDX-250mg
Pentyl 4-(dimethylamino)benzoate
 14779-78-3 95%
250mg
 $149.00 2024-06-20
1PlusChem
1P00APDX-1g
Pentyl 4-(dimethylamino)benzoate
 14779-78-3 95%
1g
 $277.00 2024-06-20
Aaron
AR00APM9-100mg
Pentyl 4-(dimethylamino)benzoate
 14779-78-3 95%
100mg
 $84.00 2025-02-12
Aaron
AR00APM9-250mg
Pentyl 4-(dimethylamino)benzoate
 14779-78-3 95%
250mg
 $143.00 2025-02-12
Aaron
AR00APM9-1g
Pentyl 4-(dimethylamino)benzoate
 14779-78-3 95%
1g
 $366.00 2025-02-12
A2B Chem LLC
AE98661-100mg
Pentyl 4-(dimethylamino)benzoate
 14779-78-3 95%
100mg
 $98.00 2024-04-20
A2B Chem LLC
AE98661-250mg
Pentyl 4-(dimethylamino)benzoate
 14779-78-3 95%
250mg
 $160.00 2024-04-20

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